Cas no 2097864-52-1 (2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one
• CAS No: 2097864-52-1
• MF: C₁₄H₁₅FN₄OS
• MW: 306.358504533768
• CID: 5895371
• PubChem ID: 126851134
• Update Time: 2025-10-29

2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one
• 2-(4-fluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethanone
• F6549-1022
• 2097864-52-1
• AKOS032466919
• 2-(4-fluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C14H15FN4OS/c15-12-3-1-11(2-4-12)9-14(20)19-7-5-18(6-8-19)13-10-16-21-17-13/h1-4,10H,5-9H2
• InChI Key： FCBHRNFPLPTMBV-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(CC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 306.09506045g/mol
• Monoisotopic Mass: 306.09506045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one

Professional Introduction to Compound with CAS No. 2097864-52-1 and Product Name: 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one

The compound identified by the CAS number 2097864-52-1 and the product name 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of both fluorine and thiadiazole moieties in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

Recent studies in the realm of central nervous system (CNS) therapeutics have highlighted the importance of piperazine derivatives as key pharmacophores. The compound in question incorporates a piperazine ring, which is well-documented for its role in modulating neurotransmitter activity. Specifically, the 4-fluorophenyl substituent appended to the piperazine core is known to influence metabolic stability and receptor binding properties. This modification has been strategically employed in the design of novel agents targeting disorders such as depression and schizophrenia.

The inclusion of a thiadiazole ring at the 4-position of the piperazine moiety introduces an additional layer of functional complexity. Thiadiazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific positioning of the thiadiazole unit at the 3-position further enhances the compound's potential as a pharmacological scaffold. This arrangement allows for optimal interaction with biological targets while maintaining structural integrity.

Advances in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Molecular docking studies indicate that 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one exhibits strong binding affinity to several key receptors implicated in neurological disorders. Notably, preliminary data suggest that this compound may interact with serotonin receptors (5-HT), dopamine receptors (D2), and norepinephrine receptors (NE). Such interactions are critical for developing treatments that address multiple symptoms simultaneously.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Initial assays demonstrate potent inhibitory effects on enzymes associated with neurotransmitter degradation. For instance, it has shown promise in inhibiting monoamine oxidase (MAO) enzymes, which are pivotal in regulating levels of key neurotransmitters like serotonin and dopamine. These findings align with emerging research suggesting that dual inhibition of MAO-A and MAO-B could provide therapeutic benefits in conditions marked by neurotransmitter imbalances.

The fluorine atom incorporated into the phenyl ring is not merely a structural feature but also a critical determinant of pharmacokinetic properties. Fluorine substitution often enhances metabolic stability and lipophilicity, two essential attributes for an effective drug candidate. The presence of this fluorine atom may contribute to improved bioavailability and prolonged circulation time upon administration. Such characteristics are particularly advantageous in chronic therapeutic regimens where consistent drug levels are paramount.

Recent developments in structure-based drug design have leveraged high-resolution crystal structures of target proteins to guide molecular optimization. The structural insights gained from these studies have been instrumental in refining analogs like 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one. By understanding how this molecule interacts at a molecular level, chemists can make informed modifications to enhance potency while minimizing off-target effects.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves strategic functional group transformations that highlight the versatility of current synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions to establish carbon-carbon bonds and nucleophilic substitutions to introduce heterocyclic moieties. These synthetic strategies are emblematic of contemporary approaches used to construct complex drug-like molecules efficiently.

Ethical considerations are paramount when evaluating new therapeutic agents. While preclinical data suggest promising pharmacological activity for 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one, rigorous safety assessments must be conducted before human trials can commence. Comprehensive toxicology studies will evaluate potential side effects and long-term risks associated with chronic use. These evaluations are essential for ensuring patient safety while advancing medical science.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel molecular scaffolds like this one. By analyzing vast datasets encompassing chemical structures and biological activities, computational models can predict promising candidates with remarkable accuracy. Such innovations not only expedite research but also reduce costs associated with traditional trial-and-error approaches.

Future directions for research on this compound include exploring its efficacy in animal models relevant to human neurological disorders. Translational studies will assess behavioral changes induced by treatment with 2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one, providing further validation before human clinical trials begin. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,2-(4-fluorophenyl)-1-4-(1,2,5-thiadiazol-3-ylo)piperazinylethanone (CAS No: 2097864–52–1) exemplifies how interdisciplinary approaches can yield novel compounds with significant therapeutic potential. Its unique structural features—comprising fluorinated aromatic rings and heterocyclic moieties—position it as a promising candidate for further development in CNS medicine or other therapeutic areas where precise modulation of neurotransmitter systems is required.